Cas no 2228759-19-9 (1-2-(3-methyl-4-nitrophenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(3-methyl-4-nitrophenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228759-19-9
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6461823
• PubChem ID: 165713099
• Update Time: 2025-07-08

1-2-(3-methyl-4-nitrophenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-methyl-4-nitrophenyl)propan-2-ylcyclopropan-1-amine
• EN300-1822734
• 1-[2-(3-methyl-4-nitrophenyl)propan-2-yl]cyclopropan-1-amine
• 2228759-19-9

• Inchi： 1S/C13H18N2O2/c1-9-8-10(4-5-11(9)15(16)17)12(2,3)13(14)6-7-13/h4-5,8H,6-7,14H2,1-3H3
• InChI Key： VLWGJVCLRGDLSV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)C(C)(C)C1(CC1)N)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-2-(3-methyl-4-nitrophenyl)propan-2-ylcyclopropan-1-amine

1-2-(3-Methyl-4-Nitrophenyl)Propan-2-Ylcyclopropan-1-Amine: A Comprehensive Overview

The compound with CAS No. 2228759-19-9, commonly referred to as 1-2-(3-methyl-4-nitrophenyl)propan-2-yld cyclopropan-1-amine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with an amine group and a substituted phenyl moiety. The cyclopropane ring, a three-membered carbon ring, introduces significant strain into the molecule, making it highly reactive and interesting for various chemical applications.

Recent studies have highlighted the potential of 1-2-(3-methyl-4-nitrophenyl)propan-2-yld cyclopropan-1-amines in drug discovery and development. The nitrophenyl group attached to the molecule is known for its strong electron-withdrawing properties, which can influence the electronic characteristics of the entire compound. This makes it a promising candidate for designing bioactive molecules with specific pharmacological profiles. Researchers have explored its ability to act as a scaffold for constructing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically includes the formation of the cyclopropane ring through either thermal or photochemical methods. The amine group plays a crucial role in determining the compound's reactivity and solubility properties. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is essential for studying its stereochemical effects in biological systems.

In terms of applications, 1-2-(3-methyl-4-nitrophenyl)propan-2-yld cyclopropane derivatives have been investigated for their potential as inhibitors of key enzymes involved in disease pathways. For instance, studies have shown that this compound can modulate the activity of protein kinases, which are critical targets in cancer therapy. Additionally, its ability to penetrate cellular membranes efficiently makes it a valuable tool in drug delivery systems.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under various environmental conditions, with findings suggesting that it undergoes rapid transformation under aerobic conditions due to the reactivity of the cyclopropane ring.

In conclusion, 1-2-(3-methyl-4-nitrophenyl)propan-2-yld cyclopropane derivatives represent a fascinating class of compounds with diverse applications across multiple disciplines. As research continues to uncover new insights into their chemical properties and biological activities, their role in advancing science and technology is expected to grow significantly.